Cas no 2097915-69-8 (2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine)

2-{[1-(3-Fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine is a fluorinated pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a piperidine ring linked to a 3-fluorobenzoyl group and a dimethylpyrimidine moiety, offering versatility for further functionalization. The presence of the fluorine atom enhances metabolic stability and binding affinity in target interactions, while the pyrimidine core contributes to its role as a scaffold for bioactive compounds. This compound may serve as an intermediate in the synthesis of kinase inhibitors or other therapeutic agents, leveraging its balanced lipophilicity and steric properties. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine structure
2097915-69-8 structure
Product Name:2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
CAS No:2097915-69-8
MF:C18H20FN3O2
MW:329.36870765686
CID:5337596
PubChem ID:122257775
Update Time:2025-06-08

2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • F6480-2994
    • 2097915-69-8
    • AKOS032465440
    • 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
    • (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-fluorophenyl)methanone
    • [3-[(4,6-Dimethyl-2-pyrimidinyl)oxy]-1-piperidinyl](3-fluorophenyl)methanone
    • Inchi: 1S/C18H20FN3O2/c1-12-9-13(2)21-18(20-12)24-16-7-4-8-22(11-16)17(23)14-5-3-6-15(19)10-14/h3,5-6,9-10,16H,4,7-8,11H2,1-2H3
    • InChI Key: XJYAMNNNLWBOHX-UHFFFAOYSA-N
    • SMILES: C(N1CCCC(OC2=NC(C)=CC(C)=N2)C1)(C1=CC=CC(F)=C1)=O

Computed Properties

  • Exact Mass: 329.15395505g/mol
  • Monoisotopic Mass: 329.15395505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 516.3±60.0 °C(Predicted)
  • pka: 2.60±0.30(Predicted)

2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6480-2994-2μmol
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
2μmol
$85.5 2023-09-08
Life Chemicals
F6480-2994-5μmol
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
5μmol
$94.5 2023-09-08
Life Chemicals
F6480-2994-10μmol
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
10μmol
$103.5 2023-09-08
Life Chemicals
F6480-2994-20μmol
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
20μmol
$118.5 2023-09-08
Life Chemicals
F6480-2994-1mg
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
1mg
$81.0 2023-09-08
Life Chemicals
F6480-2994-2mg
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
2mg
$88.5 2023-09-08
Life Chemicals
F6480-2994-3mg
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
3mg
$94.5 2023-09-08
Life Chemicals
F6480-2994-4mg
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
4mg
$99.0 2023-09-08
Life Chemicals
F6480-2994-5mg
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
5mg
$103.5 2023-09-08
Life Chemicals
F6480-2994-10mg
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
2097915-69-8
10mg
$118.5 2023-09-08

2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Related Literature

Additional information on 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

Introduction to 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine (CAS No. 2097915-69-8)

2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine, with the CAS number 2097915-69-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, a piperidine ring, and a fluorinated benzoyl group. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine involves several key steps, including the formation of the piperidine ring, the introduction of the fluorinated benzoyl group, and the final coupling with the pyrimidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it a viable candidate for further investigation in both academic and industrial settings.

In terms of its pharmacological profile, 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, preliminary research indicates that this compound may have anti-inflammatory properties by modulating the activity of certain cytokines and enzymes involved in the inflammatory response.

One of the key areas of interest for 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine is its potential as a therapeutic agent for neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and dysfunction. The ability of this compound to cross the blood-brain barrier and target specific neural pathways makes it a promising candidate for further exploration in this context.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine. Early results from phase I trials have shown that the compound is well-tolerated by patients, with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine has also been studied for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radiotracers, making it useful for non-invasive imaging techniques such as positron emission tomography (PET). This application could provide valuable insights into disease progression and treatment response.

The environmental impact of pharmaceutical compounds is an important consideration in their development. Research on the biodegradability and environmental fate of 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine has shown that it degrades rapidly under natural conditions, minimizing its potential for environmental accumulation. This characteristic aligns with current efforts to develop more sustainable pharmaceutical products.

In conclusion, 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine (CAS No. 2097915-69-8) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.